Cas no 1037134-01-2 (2-Amino-3-benzylbenzoic acid)

2-Amino-3-benzylbenzoic acid structure
Product name:2-Amino-3-benzylbenzoic acid
2-Amino-3-benzylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 1037134-01-2
- SCHEMBL3361331
- MB09450
- 2-AMINO-3-BENZYLBENZOIC ACID
- AKOS005882038
- 2-Amino-3-benzylbenzoic acid
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- Inchi: InChI=1S/C14H13NO2/c15-13-11(7-4-8-12(13)14(16)17)9-10-5-2-1-3-6-10/h1-8H,9,15H2,(H,16,17)
- InChI Key: VJRZCXBUTMOJDV-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 227.094628657Da
- Monoisotopic Mass: 227.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 63.3Ų
2-Amino-3-benzylbenzoic acid Related Literature
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Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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